Cas no 2227677-72-5 (rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol
• CAS No: 2227677-72-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5940464
• PubChem ID: 165781917
• Update Time: 2025-05-20

rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol
• 2227677-72-5
• rac-(3R,4S)-4-[(4-methylthiophen-3-yl)methyl]pyrrolidin-3-ol
• EN300-1634259

• Inchi： 1S/C10H15NOS/c1-7-5-13-6-9(7)2-8-3-11-4-10(8)12/h5-6,8,10-12H,2-4H2,1H3/t8-,10-/m1/s1
• InChI Key： WLMMUYVAGKYSDW-PSASIEDQSA-N
• SMILES： S1C=C(C)C(=C1)C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol

Research Briefing on rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol (CAS: 2227677-72-5) in Chemical Biology and Pharmaceutical Applications

The compound rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol (CAS: 2227677-72-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, featuring a 4-methylthiophene substituent, represents a promising scaffold for drug discovery due to its structural complexity and potential biological activity. Recent studies have focused on its synthesis, stereochemical properties, and therapeutic applications, particularly in central nervous system (CNS) disorders and metabolic diseases.

Recent synthetic approaches to rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol have demonstrated improved yields and enantioselectivity through asymmetric hydrogenation and enzymatic resolution techniques. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system achieving >90% ee for the desired (3R,4S) isomer, addressing previous challenges in stereocontrol during the installation of the thiophene-methylpyrrolidine moiety. The compound's unique structural features, including its hydrogen-bond donor/acceptor capabilities and lipophilic thiophene ring, make it particularly suitable for crossing the blood-brain barrier.

Pharmacological characterization of rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol has revealed multiple potential therapeutic applications. In vitro studies demonstrate significant activity as a modulator of dopamine and serotonin receptors, with subtype selectivity profiles suggesting potential for treating neuropsychiatric disorders. Additionally, recent findings indicate unexpected activity against protein kinases involved in metabolic regulation, opening new avenues for diabetes and obesity research. The compound's metabolic stability and pharmacokinetic properties have been optimized in recent structural analogs, showing improved oral bioavailability in preclinical models.

Structural-activity relationship (SAR) studies published in early 2024 have identified key modifications to the rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol scaffold that enhance target engagement while minimizing off-target effects. Particularly, substitutions at the pyrrolidine nitrogen and modifications to the thiophene ring system have yielded derivatives with 10-100 fold increases in potency against specific CNS targets. These advances have been supported by high-resolution crystallographic studies of the compound bound to its molecular targets, providing unprecedented insights into its binding modes.

The development status of rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol and its derivatives varies across different therapeutic areas. While several analogs are in preclinical development for Parkinson's disease and depression, the parent compound itself has entered Phase I clinical trials for a novel metabolic indication. Recent patent filings (2023-2024) indicate growing commercial interest, with claims covering novel formulations and combination therapies. However, challenges remain in optimizing the balance between CNS penetration and peripheral activity, as well as addressing potential drug-drug interactions observed in some in vitro models.

Future research directions for rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol include exploration of its potential in neurodegenerative diseases beyond its current CNS applications, as well as investigation of its anti-inflammatory properties observed in recent screening assays. The compound's versatility as a synthetic intermediate for more complex architectures is also being explored in medicinal chemistry programs. With its unique combination of structural features and diverse biological activities, rac-(3R,4S)-4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol continues to be a valuable tool compound and promising drug candidate in multiple therapeutic areas.